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Compound of Interest

Tert-Butyl 2,4-dioxopiperidine-1-
Compound Name:
carboxylate

Cat. No.: B051416

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the safe handling, storage, and use of
solid Tert-Butyl 2,4-dioxopiperidine-1-carboxylate (CAS No. 845267-78-9). This versatile
intermediate is utilized in the synthesis of various nitrogen-containing heterocycles and is a key
reactant in the development of selective positive allosteric modulators (PAMs) of the
metabotropic glutamate 5 (mGIlu5) receptor.[1][2]

Product Information and Physical Properties

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate is a solid, combustible organic compound. It is
essential to handle it in a well-ventilated area and away from sources of ignition.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b051416?utm_src=pdf-interest
https://www.benchchem.com/product/b051416?utm_src=pdf-body
https://www.pharmaffiliates.com/en/845267-78-9-tert-butyl-2-4-dioxopiperidine-1-carboxylate-pa270019075.html
https://www.xinchem.com/tert-butyl-2-4-dioxopiperidine-1-carboxylate%EF%BC%88cas-845267-78-9-product/
https://www.benchchem.com/product/b051416?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051416?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source
CAS Number 845267-78-9 [1]I3]
Molecular Formula C10H15N0O4 [1][3]
Molecular Weight 213.23 g/mol [1]
Appearance Solid

Boiling Point 373.8 °C at 760 mmHg [3]
Density 1.199 g/cm3 [3]
Refractive Index 1.493 [3]
Storage Temperature 2-8°C, Refrigerator [1]14]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for Tert-Butyl 2,4-dioxopiperidine-1-carboxylate is
not readily available, data from structurally similar compounds, such as N-Boc-piperidones and
other tert-butyl carboxylates, can provide guidance on safe handling practices.

2.1. Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.

» Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

« Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.
2.2. Handling

e Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.

e Avoid contact with skin, eyes, and clothing.

o Keep away from heat, sparks, and open flames.[5]
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o Take precautionary measures against static discharge.[5]

e Wash hands thoroughly after handling.

2.3. Storage

o Store in a tightly sealed container in a cool, dry place.[3]

e For long-term storage, refrigeration at 2-8°C is recommended.[1][4]
 Itis classified as a combustible solid (Storage Class 11).

Experimental Protocols

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate is a valuable intermediate in organic synthesis.
Below are protocols for its synthesis and a subsequent key reaction.

3.1. Synthesis of Tert-Butyl 2,4-dioxopiperidine-1-carboxylate

This protocol describes the synthesis from Boc--alanine and Meldrum's acid.[6]
Materials:

e Boc-B-alanine

e Meldrum's acid

e 4-Dimethylaminopyridine (DMAP)

¢ N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC hydrochloride)
e Dichloromethane (CH2CI2), anhydrous

o Potassium bisulfate (KHSO4) solution (5% aqueous)

e Sodium sulfate (Na2S04)

o Ethyl acetate (EtOAC)
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Procedure:

o Dissolve Boc-B-alanine (1.0 equiv), Meldrum's acid (1.1 equiv), and DMAP (1.5 equiv) in
anhydrous CH2CI2 under a nitrogen atmosphere at 0°C.

e Add EDC hydrochloride (1.2 equiv) to the solution.
 Allow the reaction mixture to warm to room temperature and stir overnight.
e Wash the reaction mixture with 5% aqueous KHSO4 (4 times).

o Separate the organic layer, dry with Na2S04, filter, and evaporate the solvent under
vacuum.

¢ Dissolve the crude intermediate in EtOAc and reflux for 4 hours.

¢ Reduce the solvent volume under vacuum and allow the solution to crystallize at 4°C
overnight.

e Filter the solid product and wash with cold EtOAc to yield Tert-Butyl 2,4-dioxopiperidine-1-
carboxylate.

3.2. Regioselective y-Alkylation

This protocol details the y-alkylation of Tert-Butyl 2,4-dioxopiperidine-1-carboxylate, a key
step in the synthesis of substituted piperidines.[6]

Materials:

Tert-Butyl 2,4-dioxopiperidine-1-carboxylate

Base (e.g., LIHMDS, NaHMDS, KHMDS)

Alkylating agent (e.qg., alkyl bromide)

Anhydrous solvent (e.g., THF)

Lithium bromide (LiBr) (optional, enhances reactivity with Na/K bases)
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Procedure:

Dissolve Tert-Butyl 2,4-dioxopiperidine-1-carboxylate (1.0 equiv) in the anhydrous solvent
under a nitrogen atmosphere.

e Cool the solution to the desired temperature (e.g., -20°C).

e Slowly add the base (e.g., LIHMDS) and stir for the appropriate time to form the enolate.

o Add the alkylating agent (3-5 equiv) and continue stirring for 1-1.5 hours at -20°C.

e Quench the reaction with a suitable reagent (e.g., saturated aqueous ammonium chloride).

o Extract the product with an organic solvent, dry the organic layer, and concentrate under
vacuum.

Purify the crude product by flash column chromatography.

Visualized Workflows

4.1. Synthesis of Tert-Butyl 2,4-dioxopiperidine-1-carboxylate
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Synthesis of Tert-Butyl 2,4-dioxopiperidine-1-carboxylate

Coupling Agent
(Acyl Meldrum's Acid Intermediate)

Intramolecular Cyclization (Reflux in EtOAc)
Tert-Butyl 2,4-dioxopiperidine-1-carboxylate

Regioselective y-Alkylation

@-dioxopiperidine-@ (Base (e.q., LiHMDS))

Deprotonation

(Enolate Intermediate AIkyIatlng Agent (R- X))

\ ﬁylaﬂon

y Alkylated Product

Gurification (ChromatographyD

Pure y-Alkylated Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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